![molecular formula C13H11NO2 B4839322 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one](/img/structure/B4839322.png)
2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one
Overview
Description
2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one, also known as DIMBOA, is a naturally occurring compound found in several plant species. It belongs to the class of benzoxazinoids, which are secondary metabolites synthesized by plants to protect themselves against herbivores and pathogens. DIMBOA has gained significant attention in recent years due to its potential applications in scientific research.
Mechanism of Action
The exact mechanism of action of 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one is not fully understood. However, it is believed to exert its biological activities through various pathways, including the modulation of oxidative stress and inflammation. This compound has also been shown to interact with several cellular targets, including enzymes and receptors, which may contribute to its biological effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of tumor cells, and reduce inflammation. This compound has also been shown to have neuroprotective effects, protect against oxidative stress, and improve glucose metabolism.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one in lab experiments is its natural origin, which makes it a more sustainable and environmentally friendly source of the compound. This compound is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may limit its bioavailability and efficacy in certain applications.
Future Directions
There are several future directions for research on 2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one. One potential area of research is the development of new drugs and therapies based on the compound's biological activities. Another area of research is the investigation of the molecular mechanisms underlying the compound's effects on cellular targets. Additionally, the potential applications of this compound in agriculture and food industries are also worth exploring.
Scientific Research Applications
2-(1,3-pentadien-1-yl)-4H-3,1-benzoxazin-4-one has been extensively studied for its potential applications in scientific research. It has been shown to possess various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. This compound has also been reported to have antimicrobial and antifungal activities. These properties make it a promising candidate for the development of new drugs and therapies.
Properties
IUPAC Name |
2-[(1E,3E)-penta-1,3-dienyl]-3,1-benzoxazin-4-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c1-2-3-4-9-12-14-11-8-6-5-7-10(11)13(15)16-12/h2-9H,1H3/b3-2+,9-4+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOVGAFUXAXBNKE-DSXPNFDZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC=CC1=NC2=CC=CC=C2C(=O)O1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C=C/C1=NC2=CC=CC=C2C(=O)O1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.